Cas no 3861-41-4 (2,6-dibromo-4-cyanophenyl butyrate)

2,6-dibromo-4-cyanophenyl butyrate structure

3861-41-4 structure

Product Name:2,6-dibromo-4-cyanophenyl butyrate

CAS No:3861-41-4

Molecular Formula:C₁₁H₉NO₂Br₂

Molecular Weight:347.00266

CID:923743

PubChem ID:62526

2,6-dibromo-4-cyanophenyl butyrate Properties

Names and Identifiers

- 2,6-dibromo-4-cyanophenyl butyrate
- (2,6-dibromo-4-cyanophenyl) butanoate
- 2,6-dibromo-4-cyanophenyl butanoate
- BRN 2742676
- Bromoxynil butyrate
- Bromoxynil butyrate [ISO]
- Butanoic acid, 2,6-dibromo-4-cyanophenyl ester
- Butyric acid, ester with 3,5-dibromo-4-hydroxybenzonitrile
- Caswell No. 119E
- EPA Pesticide Chemical Code 035303
- NS00022132
- EINECS 223-374-9
- 2,6-Dibromo-4-cyanophenyl butyrate #
- EN300-6735487
- DTXSID3032335
- SCHEMBL163129
- 3861-41-4
- 45626LTY32
- Q27258810
- UNII-45626LTY32
- BROMOXYNIL BUTANOATE
- InChIKey： PGMZYNZXIYOOHJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9Br2NO2/c1-2-3-10(15)16-11-8(12)4-7(6-14)5-9(11)13/h4-5H,2-3H2,1H3
- SMILES： CCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br

Computed Properties

Exact Mass: 344.89997
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 344.9
Heavy Atom Count: 16
Complexity: 288
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 50.1A^2

Experimental Properties

PSA: 50.09
Refractive Index: 1.604
Boiling Point: 372.8°C at 760 mmHg
Flash Point: 179.3°C
Density: 1.78

2,6-dibromo-4-cyanophenyl butyrate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00CUF4-50mg	2,6-dibromo-4-cyanophenyl butyrate	3861-41-4	95%	50mg	$255.00	2024-05-03
Aaron	AR00CUNG-50mg	2,6-dibromo-4-cyanophenyl butyrate	3861-41-4	95%	50mg	$248.00	2025-02-17
Enamine	EN300-6735487-0.05g	2,6-dibromo-4-cyanophenyl butanoate	3861-41-4		0.05g	$162.0

2,6-dibromo-4-cyanophenyl butyrate Related Literature

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Mathieu Etienne,Benédicte Lebeau,Alain Walcarius New J. Chem., 2002,26, 384-386
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Irina Yu. Konotop,Irina R. Nasimova,Mikhail V. Tamm,Nikolas G. Rambidi,Alexei R. Khokhlov Soft Matter, 2010,6, 1632-1634
3. Enhanced photocatalytic activity of Cl-residual rutile TiO2 nanorods after targeted co-modification with phosphoric and boric acids†

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5. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization†

Chandrasekaran Sivaraj,Thirumanavelan Gandhi RSC Adv., 2023,13, 9231-9236
6. Degradation analysis of inverted PM6 (PBDB-T-2F):Y7 (BTP-4CI) solar cells with PDINO and MoO3 as the ETL/HTL†

Angel Sacramento,José L. Abad,Magaly Ramírez-Como,Victor S. Balderrama,Magali Estrada Sustainable Energy Fuels, 2024,8, 103-112
7. A type-II semiconductor (ZnO/CuS heterostructure) for visible light photocatalysis†

Mrinmoyee Basu,Neha Garg J. Mater. Chem. A, 2014,2, 7517-7525
8. Synthesis of unsymmetrically substituted 2,2′-dihydroxy-1,1′-biaryl derivatives using organic-base-catalyzed Ferrier-type rearrangement as the key step†

Katsunori Dan Chem. Commun., 2012,48, 5781-5783
9. Bacterial protease-triggered clove oil release from proteoliposomes against S. aureus biofilms on dried soybean curd

Haiying Cui,Wei Li,Lin Lin RSC Adv., 2016,6, 34833-34840
10. Generation of highly luminescent micro rings by optical irradiation†

Jiwoong Kwon,Doyk Hwang,Jong Woo Lee,Inhae Zoh,Jooyoun Kang Chem. Commun., 2017,53, 7642-7644

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